Cas no 2355133-66-1 (tert-butyl cis-3-(4-aminocyclohexyl)azetidine-1-carboxylate)

• Product Name: tert-butyl cis-3-(4-aminocyclohexyl)azetidine-1-carboxylate
• CAS No: 2355133-66-1
• MF: C₁₄H₂₆N₂O₂
• MW: 254.37
• CID: 5305861
• PubChem ID: 164889493
• Update Time: 2025-06-08

tert-butyl cis-3-(4-aminocyclohexyl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl cis-3-(4-aminocyclohexyl)azetidine-1-carboxylate
• 2356369-17-8
• PS-19122
• PS-16075
• F89539
• SY323455
• F89073
• 2355133-66-1
• trans-4-(1-Boc-azetidin-3-yl)cyclohexanamine
• TERT-BUTYL TRANS-3-(4-AMINOCYCLOHEXYL)AZETIDINE-1-CARBOXYLATE
• cis-1-Boc-3-(4-aminocyclohexyl)azetidine
• trans-1-Boc-3-(4-aminocyclohexyl)azetidine
• Rel-tert-butyl 3-((1r,4r)-4-aminocyclohexyl)azetidine-1-carboxylate
• PB48271

• Inchi： 1S/C14H26N2O2/c1-14(2,3)18-13(17)16-8-11(9-16)10-4-6-12(15)7-5-10/h10-12H,4-9,15H2,1-3H3/t10-,12+
• InChI Key： RMZULTXPIFDITA-KLPPZKSPSA-N
• SMILES： C(N1CC([C@@H]2CC[C@H](N)CC2)C1)(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 254.199428076g/mol
• Monoisotopic Mass: 254.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 55.6Ų

Additional information on tert-butyl cis-3-(4-aminocyclohexyl)azetidine-1-carboxylate

Introduction to Tert-butyl cis-3-(4-aminocyclohexyl)azetidine-1-carboxylate (CAS No. 2355133-66-1)

Ter-butyl cis-3-(4-aminocyclohexyl)azetidine-1-carboxylate, identified by its CAS number 2355133-66-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to the azetidine class, which is characterized by a five-membered heterocyclic ring containing two carbon atoms and one nitrogen atom. The presence of a tert-butyl group and an amino-substituted cyclohexyl moiety in its structure imparts unique chemical properties that make it a promising candidate for various biochemical applications.

The structural features of tert-butyl cis-3-(4-aminocyclohexyl)azetidine-1-carboxylate contribute to its potential utility in the synthesis of bioactive molecules. The azetidine ring itself is known for its flexibility and ability to mimic certain natural amino acid structures, which can be advantageous in designing peptidomimetics and other therapeutic agents. Additionally, the amino group at the 4-position of the cyclohexyl ring provides a site for further functionalization, allowing chemists to tailor the compound for specific biological targets.

In recent years, there has been growing interest in the development of novel scaffolds for drug discovery, particularly those that can interact with biological targets in unique ways. The cis-configuration of the azetidine ring in this compound is particularly noteworthy, as it can influence the compound's conformational preferences and binding interactions with biological macromolecules. This aspect has been explored in several studies aimed at understanding how structural modifications can enhance binding affinity and selectivity.

One of the most compelling areas of research involving tert-butyl cis-3-(4-aminocyclohexyl)azetidine-1-carboxylate is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and their dysregulation is often associated with various diseases, including cancer. By designing molecules that specifically target kinases, researchers aim to develop treatments that can modulate these pathways effectively. The unique structural features of this compound make it an attractive starting point for such endeavors.

Recent studies have demonstrated that derivatives of azetidine have shown promise as kinase inhibitors due to their ability to mimic natural amino acids and interact with the active sites of these enzymes. For instance, modifications to the side chains of azetidine-based molecules have been shown to improve their binding affinity and selectivity against specific kinases. The tert-butyl group in tert-butyl cis-3-(4-aminocyclohexyl)azetidine-1-carboxylate may also contribute to its stability and bioavailability, making it a valuable candidate for further investigation.

The synthesis of tert-butyl cis-3-(4-aminocyclohexyl)azetidine-1-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the cyclohexylamino group at the 4-position of the azetidine ring is a critical step that requires precise control over reaction conditions. Advances in synthetic methodologies have enabled researchers to access complex molecules like this one more efficiently, paving the way for rapid discovery and development.

In addition to its potential as a kinase inhibitor, tert-butyl cis-3-(4-aminocyclohexyl)azetidine-1-carboxylate may also find applications in other therapeutic areas. For example, its structural motif could be adapted for use in designing compounds that target other enzyme families or receptors involved in disease pathways. The versatility of azetidine derivatives makes them valuable tools for medicinal chemists seeking to develop new treatments.

The use of computational methods has further accelerated the discovery process for compounds like this one. Molecular modeling techniques can predict how different structural modifications will affect binding affinity and selectivity, allowing researchers to design optimized analogs more efficiently. These computational approaches are often combined with experimental validation to ensure that promising candidates are thoroughly evaluated before moving into clinical trials.

The future prospects for tert-butyl cis-3-(4-aminocyclohexyl)azetidine-1-carboxylate are bright, with ongoing research aimed at expanding its applications in drug development. As our understanding of biological targets improves, new opportunities will arise for leveraging this compound's unique properties. Collaborative efforts between synthetic chemists, biologists, and pharmacologists will be essential in realizing its full potential as a therapeutic agent.